Spermine

• CAS No.: 71-44-3
• Product Name: Spermine
• Molecular Formula: C10H26N4
• Molecular Weight: 202.34 g/mol
• IUPAC Name: N,N'-bis(3-aminopropyl)butane-1,4-diamine
• Standard InChI: InChI=1S/C10H26N4/c11-5-3-9-13-7-1-2-8-14-10-4-6-12/h13-14H,1-12H2
• Standard InChIKey: PFNFFQXMRSDOHW-UHFFFAOYSA-N
• SMILES: C(CCNCCCN)CNCCCN
• Canonical SMILES: C(CCNCCCN)CNCCCN
• Appearance: Assay:≥95%A neat oil
• Boiling Point: 150-150 °C
• Melting Point: 29 °C; 29.0 °C; 29°C
• Physical Description: Solid
• Description: Spermine, also known as gerontine or musculamine, belongs to the class of organic compounds known as dialkylamines. These are organic compounds containing a dialkylamine group, characterized by two alkyl groups bonded to the amino nitrogen. Spermine is a drug which is used for nutritional supplementation, also for treating dietary shortage or imbalance. Spermine exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Spermine has been found throughout most human tissues, and has also been detected in most biofluids, including urine, cerebrospinal fluid, feces, and saliva. Within the cell, spermine is primarily located in the cytoplasm. Spermine exists in all eukaryotes, ranging from yeast to humans. Spermine participates in a number of enzymatic reactions. In particular, 5'-Methylthioadenosine and spermine can be biosynthesized from S-adenosylmethioninamine and spermidine; which is mediated by the enzyme spermine synthase. In addition, Spermine can be converted into 3-aminopropanal and spermidine; which is catalyzed by the enzyme polyamine oxidase. In humans, spermine is involved in spermidine and spermine biosynthesis pathway. Outside of the human body, spermine can be found in fruits. This makes spermine a potential biomarker for the consumption of this food product. Spermine is a potentially toxic compound.; Spermine is a polyazaalkane that is tetradecane in which the carbons at positions 1, 5, 10 and 14 are replaced by nitrogens. Spermine has broad actions on cellular metabolism. It has a role as an antioxidant, an immunosuppressive agent and a fundamental metabolite. It is a polyazaalkane and a tetramine. It is a conjugate base of a spermine(4+).; Spermine is a spermidine-derived biogenic polyamine found as a polycation at all pH values. Found in various tissues and organisms, it often acts as an essential growth factor in some bacterial species. Spermine is associated with nucleic acids, particularly in viruses, and is thought to stabilize the helical structure.
• Solubility: 100 mg/mL
• Synonyms: N,N’-Bis(3-aminopropyl)-1,4-butanediamine; N,N’-Bis(2-aminopropyl)tetramethylenediamine; Gerontine; Musculamine; NSC 268508; Neuridine
• PubChem Compound: 1103
• Last Modified: Nov 11 2021